2-[4-(2-Amino-ethyl)-phenyl]-N,N-diethyl-acetamide

• IUPAC Name: 2-[4-(2-aminoethyl)phenyl]-N,N-diethylacetamide
• InChI: InChI=1S/C14H22N2O/c1-3-16(4-2)14(17)11-13-7-5-12(6-8-13)9-10-15/h5-8H,3-4,9-11,15H2,1-2H3
• InChI Key: JWIBWGRVKLDSGD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC1=CC=C(C=C1)CCN
• Molecular Formula: C14H22N2O
• DSSTOX Substance ID: DTXSID60695931
• Molecular Weight: 234.34 g/mol
• CAS RN: 885270-64-4

Description

2-[4-(2-Amino-ethyl)-phenyl]-N,N-diethyl-acetamide, commonly known as AED, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. AED is a member of the acetamide family and has a molecular weight of 269.4 g/mol.

Mechanism of Action

The mechanism of action of AED is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. AED has been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is an inhibitory neurotransmitter that reduces neuronal excitability. AED has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects
AED has been shown to have several biochemical and physiological effects. AED has been shown to reduce pain and inflammation by inhibiting the activity of COX-2. AED has also been shown to have anticonvulsant properties by increasing the levels of GABA in the brain. AED has been shown to have anxiolytic effects, reducing anxiety and promoting relaxation. AED has also been shown to have antioxidant properties, reducing oxidative stress and protecting cells from damage.

Advantages and Limitations for Lab Experiments

AED has several advantages for lab experiments, including its ease of synthesis and purification, its stability, and its low toxicity. However, AED has some limitations, including its limited solubility in water, which can make it difficult to administer in certain experiments. AED also has a relatively short half-life, which can make it challenging to study its long-term effects.

Future Directions

There are several future directions for research on AED. One area of interest is the development of new analogs of AED with improved pharmacological properties. Another area of interest is the study of the long-term effects of AED on the central nervous system. Finally, the potential applications of AED in other fields, such as material science and agriculture, warrant further investigation.
Conclusion
In conclusion, AED is a chemical compound with significant potential applications in various fields. The synthesis method of AED involves the reaction between 4-(2-aminoethyl)phenol and diethyl acetylmalonate in the presence of a base. AED has been extensively studied for its potential applications in medicine, agriculture, and material science. AED has several biochemical and physiological effects, including its ability to reduce pain and inflammation, its anticonvulsant properties, and its anxiolytic effects. AED has several advantages for lab experiments, including its ease of synthesis and purification, its stability, and its low toxicity. Finally, there are several future directions for research on AED, including the development of new analogs and the study of its long-term effects on the central nervous system.

Scientific Research Applications

AED has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, AED has shown promising results as an analgesic and anti-inflammatory agent. AED has also been shown to have anticonvulsant properties and has been used in the treatment of epilepsy. In agriculture, AED has been used as a growth regulator for crops, improving their yield and quality. In material science, AED has been used as a building block for the synthesis of novel materials with unique properties.